4-(N,N-dimethylsulfamoyl)-N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)benzamide
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Description
4-(N,N-dimethylsulfamoyl)-N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)benzamide is a useful research compound. Its molecular formula is C19H22N4O4S and its molecular weight is 402.47. The purity is usually 95%.
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Scientific Research Applications
Material Science and Polymer Chemistry
Polymer Synthesis and Characterization : Research has led to the development of novel polyamides and poly(amide-imide)s derived from specific diamines and dianhydrides. These polymers are characterized by their solubility in polar solvents, high glass transition temperatures, and thermal stability. Notably, polymers incorporating pyridine and related structures demonstrate enhanced material properties, such as increased thermal resistance and improved mechanical strength, indicating potential applications in high-performance materials (Saxena et al., 2003).
Organic Chemistry and Synthesis
Synthesis of Heterocyclic Compounds : Innovative methods for synthesizing heterocyclic compounds involve the use of pyridine and related chemicals as key intermediates. These methodologies enable the creation of complex molecules with potential applications in medicinal chemistry and materials science. For instance, the synthesis of pyrrolo[2,3-d]pyrimidine derivatives incorporating aromatic sulfonamide moieties showcases the versatility of pyridine derivatives in facilitating the construction of biologically relevant structures (Khashi et al., 2014).
Pharmacological Research
Histone Deacetylase Inhibition : Compounds structurally related to 4-(N,N-dimethylsulfamoyl)-N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)benzamide have been explored for their potential as histone deacetylase (HDAC) inhibitors. These inhibitors play a critical role in regulating gene expression and have significant implications in cancer therapy. For example, the discovery and characterization of a specific HDAC inhibitor revealed its potential in blocking cancer cell proliferation and inducing apoptosis, demonstrating the compound's therapeutic potential (Zhou et al., 2008).
Analytical Chemistry
Capillary Electrophoresis : The analytical separation and characterization of pharmaceutical compounds and their related substances can be achieved through nonaqueous capillary electrophoresis. This technique offers a powerful tool for quality control in pharmaceutical synthesis, exemplified by the separation of imatinib mesylate and its related substances. Such methodologies highlight the importance of precise analytical techniques in ensuring the purity and efficacy of pharmacological agents (Ye et al., 2012).
properties
IUPAC Name |
4-(dimethylsulfamoyl)-N-[[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4O4S/c1-22(2)28(26,27)16-7-5-15(6-8-16)19(25)21-13-14-9-10-20-17(12-14)23-11-3-4-18(23)24/h5-10,12H,3-4,11,13H2,1-2H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSQALDOVIJLQLW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NCC2=CC(=NC=C2)N3CCCC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.